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Compound of Interest

Compound Name: G-744

Cat. No.: B607584

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive exploration of the molecular structure of carbon
dioxide (COz2), a molecule of significant interest in various scientific disciplines, including
chemistry, environmental science, and materials research. This document details the
theoretical framework underpinning its structure, presents key quantitative data, and outlines
the experimental protocols for its characterization.

Theoretical Framework

The molecular structure of carbon dioxide is elegantly explained by fundamental chemical
principles, including its Lewis structure and the Valence Shell Electron Pair Repulsion (VSEPR)
theory.

Lewis Structure

The Lewis structure for COz2 is constructed by first determining the total number of valence
electrons. Carbon, in group 14, contributes 4 valence electrons, and each oxygen atom, in
group 16, contributes 6, for a total of 16 valence electrons. To satisfy the octet rule for all
atoms, the carbon atom forms double bonds with each of the two oxygen atoms. The resulting
structure places the carbon atom at the center with no lone pairs of electrons, and each oxygen
atom has two lone pairs.[1][2][3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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